Cas no 1361649-07-1 (3-(2,3,4-Trichlorophenyl)pyridine-2-methanol)

3-(2,3,4-Trichlorophenyl)pyridine-2-methanol is a chlorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a trichlorophenyl group attached to a pyridine ring, further functionalized with a hydroxymethyl group at the 2-position, offering versatility for further synthetic modifications. The presence of multiple chlorine atoms enhances its lipophilicity and reactivity, making it a valuable intermediate in the development of bioactive compounds. This compound may exhibit utility in the synthesis of herbicides, fungicides, or pharmacologically active molecules due to its electron-deficient aromatic system and modifiable alcohol functionality. Its stability under standard conditions ensures reliable handling in laboratory settings.
3-(2,3,4-Trichlorophenyl)pyridine-2-methanol structure
1361649-07-1 structure
Product Name:3-(2,3,4-Trichlorophenyl)pyridine-2-methanol
CAS No:1361649-07-1
MF:C12H8Cl3NO
MW:288.557020187378
CID:4967223
Update Time:2025-10-28

3-(2,3,4-Trichlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

    • 3-(2,3,4-Trichlorophenyl)pyridine-2-methanol
    • Inchi: 1S/C12H8Cl3NO/c13-9-4-3-8(11(14)12(9)15)7-2-1-5-16-10(7)6-17/h1-5,17H,6H2
    • InChI Key: UTSHXGXTJBXSNN-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=CC=1C1=CC=CN=C1CO)Cl)Cl

Computed Properties

  • Exact Mass: 286.967147 g/mol
  • Monoisotopic Mass: 286.967147 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 288.6
  • XLogP3: 3.5
  • Topological Polar Surface Area: 33.1

3-(2,3,4-Trichlorophenyl)pyridine-2-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013030627-250mg
3-(2,3,4-Trichlorophenyl)pyridine-2-methanol
1361649-07-1 97%
250mg
480.00 USD 2021-06-22
Alichem
A013030627-500mg
3-(2,3,4-Trichlorophenyl)pyridine-2-methanol
1361649-07-1 97%
500mg
847.60 USD 2021-06-22
Alichem
A013030627-1g
3-(2,3,4-Trichlorophenyl)pyridine-2-methanol
1361649-07-1 97%
1g
1,549.60 USD 2021-06-22

Additional information on 3-(2,3,4-Trichlorophenyl)pyridine-2-methanol

Recent Advances in the Study of 3-(2,3,4-Trichlorophenyl)pyridine-2-methanol (CAS: 1361649-07-1)

The compound 3-(2,3,4-Trichlorophenyl)pyridine-2-methanol (CAS: 1361649-07-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique trichlorophenyl and pyridine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-(2,3,4-Trichlorophenyl)pyridine-2-methanol, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for the efficient synthesis of this compound, achieving a yield of over 85% under mild reaction conditions. The study highlighted the importance of solvent selection and catalyst choice in minimizing byproduct formation, which is critical for scaling up production for preclinical studies.

In terms of biological activity, preliminary in vitro assays have demonstrated that 3-(2,3,4-Trichlorophenyl)pyridine-2-methanol exhibits promising inhibitory effects against a range of enzymes implicated in inflammatory and neurodegenerative diseases. Specifically, the compound showed potent activity against cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), with IC50 values in the low micromolar range. These findings suggest potential applications in the treatment of conditions such as Parkinson's disease and chronic inflammation.

Further investigations into the mechanism of action revealed that the compound interacts with key amino acid residues in the active sites of target enzymes, as evidenced by molecular docking studies and X-ray crystallography. A recent study published in Bioorganic & Medicinal Chemistry Letters provided structural insights into these interactions, which could guide the design of more potent analogs. The researchers also noted that the methanol moiety plays a crucial role in stabilizing these interactions, underscoring the importance of this functional group in the compound's activity.

Despite these promising results, challenges remain in the development of 3-(2,3,4-Trichlorophenyl)pyridine-2-methanol as a therapeutic agent. Pharmacokinetic studies have indicated limited oral bioavailability, likely due to poor solubility and rapid metabolism. Current research efforts are focused on formulating the compound in nanoparticle carriers or prodrug forms to enhance its delivery and stability in vivo. A 2024 study in the European Journal of Pharmaceutical Sciences reported significant improvements in bioavailability using a lipid-based nanoemulsion system, paving the way for future preclinical evaluations.

In conclusion, 3-(2,3,4-Trichlorophenyl)pyridine-2-methanol (CAS: 1361649-07-1) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in animal models of disease. The continued investigation of this compound may yield novel treatments for a range of medical conditions, contributing to the advancement of chemical biology and medicinal chemistry.

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